10-(Acetyloxy)-9,10-dihydro-9-phenanthrenyl acetate

• Molecular Formula: C18H16O4
• Molecular Weight: 296.3 g/mol
• IUPAC Name: [(9S,10S)-10-acetyloxy-9,10-dihydrophenanthren-9-yl] acetate
• InChI: InChI=1S/C18H16O4/c1-11(19)21-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)18(17)22-12(2)20/h3-10,17-18H,1-2H3/t17-,18-/m0/s1
• InChI Key: AFGAFKSFAIFLNO-ROUUACIJSA-N
• Isomeric SMILES: CC(=O)O[C@@H]1[C@H](C2=CC=CC=C2C3=CC=CC=C13)OC(=O)C
• SMILES: CC(=O)OC1C(C2=CC=CC=C2C3=CC=CC=C13)OC(=O)C

Description

10-(Acetyloxy)-9,10-dihydro-9-phenanthrenyl acetate is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as 9-Phenanthrenyl acetate or 9-Phenanthryl acetate and is a derivative of phenanthrene.

Mechanism of Action

The mechanism of action of 10-(Acetyloxy)-9,10-dihydro-9-phenanthrenyl acetate is not fully understood. However, it is believed to work by inhibiting the production of prostaglandins, which are responsible for inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that 10-(Acetyloxy)-9,10-dihydro-9-phenanthrenyl acetate has significant biochemical and physiological effects. This compound has been shown to reduce inflammation and pain in animal models. It has also been shown to have antioxidant properties, which may have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 10-(Acetyloxy)-9,10-dihydro-9-phenanthrenyl acetate in lab experiments is its relatively simple synthesis method. Additionally, this compound has been shown to have low toxicity, making it a safe option for research. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability in vivo.

Future Directions

There are several potential future directions for research on 10-(Acetyloxy)-9,10-dihydro-9-phenanthrenyl acetate. One possible direction is the development of new drugs based on this compound for the treatment of pain and inflammation. Another potential direction is the investigation of the antioxidant properties of this compound and its potential applications in the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 10-(Acetyloxy)-9,10-dihydro-9-phenanthrenyl acetate can be achieved through several methods. One of the commonly used methods is the Friedel-Crafts acylation of phenanthrene with acetic anhydride. This reaction is catalyzed by Lewis acids such as aluminum chloride or iron (III) chloride.

Scientific Research Applications

10-(Acetyloxy)-9,10-dihydro-9-phenanthrenyl acetate has been studied extensively for its potential applications in various scientific fields. One of the main areas of research is in the development of new drugs. This compound has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation.